2-(methylaminomethyl)-1H-quinazolin-4-one;dihydrate;dihydrochloride

• IUPAC Name: 2-(methylaminomethyl)-1H-quinazolin-4-one;dihydrate;dihydrochloride
• InChI: InChI=1S/C10H11N3O.2ClH.2H2O/c1-11-6-9-12-8-5-3-2-4-7(8)10(14)13-9;;;;/h2-5,11H,6H2,1H3,(H,12,13,14);2*1H;2*1H2
• InChI Key: XNEVKDGMYOFOML-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=O)C2=CC=CC=C2N1.O.O.Cl.Cl
• Molecular Formula: C10H17Cl2N3O3
• Molecular Weight: 298.16 g/mol

Description

It is a selective inhibitor of protein kinase D enzymes, which are involved in various cellular processes, including cell proliferation, survival, and migration .

Chemical Reactions Analysis

CID755673 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

CID755673 has several scientific research applications, including:

Chemistry: It is used as a tool compound to study the role of protein kinase D enzymes in various chemical reactions.

Biology: It is used to maintain the pluripotency of embryonic stem cells by inhibiting protein kinase D enzymes.

Medicine: It has potential therapeutic applications in diseases where protein kinase D enzymes play a crucial role.

Industry: It can be used in the development of new drugs and therapeutic agents targeting protein kinase D enzymes.

Mechanism of Action

CID755673 exerts its effects by selectively inhibiting protein kinase D enzymes. These enzymes are involved in various cellular processes, including cell proliferation, survival, and migration. By inhibiting these enzymes, CID755673 can modulate these cellular processes, leading to its various biological effects .

Comparison with Similar Compounds

CID755673 is unique in its selective inhibition of protein kinase D enzymes. Similar compounds include other protein kinase inhibitors, such as:

2-(methylaminomethyl)-1H-quinazolin-4-one;dihydrate;dihydrochloride: Another selective inhibitor of protein kinase D enzymes.

CID 75530680: A compound with similar inhibitory effects on protein kinase D enzymes.

These compounds share similar mechanisms of action but may differ in their selectivity, potency, and specific applications .